(3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone
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Overview
Description
(3,4-difluorophenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a useful research compound. Its molecular formula is C20H19F2NO3S and its molecular weight is 391.43. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies
Selectfluor as a Nucleofuge : The use of Selectfluor for the hydrolysis of beta-anti-halides in azabicyclic compounds, including azabicyclo[3.2.1]octanes, demonstrates its utility in synthesizing haloketones and investigating stereochemical outcomes. This method highlights the versatility of azabicyclic compounds in synthetic organic chemistry (Krow et al., 2008).
Antibacterial Activity : Novel azabicyclo[3.2.1]octan-8-yl-phenyl-methanone derivatives have been synthesized and studied for their antibacterial properties, indicating the potential of these compounds in developing new antimicrobial agents (Reddy et al., 2011).
Biological Activities
Antimicrobial Activity : Synthesized 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives have shown promising in vitro antibacterial and antifungal activities, suggesting the potential of difluorophenyl derivatives in creating effective antimicrobial agents (Mallesha & Mohana, 2014).
Material Science Applications
Poly(arylene ether sulfone) with Quaternary Ammonium Pendants : The development of a new difluoro aromatic ketone monomer for the preparation of poly(arylene ether sulfone)s demonstrates the application of difluorophenyl-containing compounds in creating materials with excellent hydroxide conductivity and alkaline stability, relevant for fuel cell membranes (Shi et al., 2017).
Mechanism of Action
Target of action
The compound contains an 8-azabicyclo[3.2.1]octane scaffold , which is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities , suggesting that the compound might interact with similar targets.
Biochemical pathways
Tropane alkaloids, which share a similar structure, are known to affect various biological behaviors like eating, movement, and reproduction .
Result of action
Compounds with similar structures have been shown to have nematicidal activity .
Properties
IUPAC Name |
[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-(3,4-difluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F2NO3S/c21-18-9-6-13(10-19(18)22)20(24)23-14-7-8-15(23)12-17(11-14)27(25,26)16-4-2-1-3-5-16/h1-6,9-10,14-15,17H,7-8,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIUIMXIWFMMIIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)C3=CC(=C(C=C3)F)F)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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